Cas no 2228619-44-9 (1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228619-44-9
• MF: C₁₃H₁₅F₄N
• MW: 261.258517503738
• CID: 6249901
• PubChem ID: 165704966
• Update Time: 2025-05-20

1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine
• [1-(2,3-difluorophenyl)-4,4-difluorocyclohexyl]methanamine
• 2228619-44-9
• EN300-1963256

• Inchi： 1S/C13H15F4N/c14-10-3-1-2-9(11(10)15)12(8-18)4-6-13(16,17)7-5-12/h1-3H,4-8,18H2
• InChI Key： NWVVHSUZTAFUEP-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C=2F)F)(CN)CC1)F

Computed Properties

• Exact Mass: 261.11406213g/mol
• Monoisotopic Mass: 261.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine

Introduction to 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228619-44-9)

1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine, with the CAS number 2228619-44-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorophenyl group and a difluorocyclohexylmethanamine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and pharmacological properties.

The synthesis of 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine involves a series of well-defined chemical reactions that ensure high purity and yield. The initial step typically involves the formation of the difluorocyclohexyl ring, followed by the introduction of the difluorophenyl group through a suitable coupling reaction. The final step involves the amination of the cyclohexylmethane derivative to produce the target compound. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an analgesic agent. Research has demonstrated that this compound exhibits potent analgesic effects in animal models of pain, suggesting its potential for the treatment of chronic pain conditions. The mechanism of action is believed to involve modulation of nociceptive pathways, although further studies are needed to fully understand the underlying mechanisms.

Beyond its analgesic properties, 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This anti-inflammatory activity could be beneficial in treating inflammatory diseases such as arthritis and other autoimmune disorders. Additionally, preliminary data suggest that this compound may have neuroprotective properties, which could be valuable in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine has also been studied to assess its suitability for therapeutic use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It also shows a reasonable half-life in plasma, which suggests that it could be administered once or twice daily for sustained therapeutic effects. However, further clinical trials are necessary to confirm these findings in human subjects.

Safety is a critical consideration in the development of any new pharmaceutical agent. Toxicological studies on 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine have shown that it has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. These results are encouraging and support further clinical evaluation.

In conclusion, 1-(2,3-difluorophenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228619-44-9) is a promising compound with potential applications in pain management, inflammation reduction, and neuroprotection. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its formulation and delivery methods to enhance its efficacy and safety profile. As more data become available from clinical trials, this compound may prove to be a valuable addition to the arsenal of treatments available for various medical conditions.